Cas no 1861379-79-4 (3-Morpholinone, 6-(methoxymethyl)-6-methyl-)

• Product Name: 3-Morpholinone, 6-(methoxymethyl)-6-methyl-
• CAS No: 1861379-79-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD29907372
• CID: 5246620
• PubChem ID: 122237286
• Update Time: 2026-03-08

3-Morpholinone, 6-(methoxymethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinone, 6-(methoxymethyl)-6-methyl-

• MDL： MFCD29907372
• Inchi： 1S/C7H13NO3/c1-7(5-10-2)4-8-6(9)3-11-7/h3-5H2,1-2H3,(H,8,9)
• InChI Key： MWWZKFOOXHSRPQ-UHFFFAOYSA-N
• SMILES： N1CC(COC)(C)OCC1=O

Additional information on 3-Morpholinone, 6-(methoxymethyl)-6-methyl-

Research Brief on 3-Morpholinone, 6-(methoxymethyl)-6-methyl- (CAS: 1861379-79-4): Recent Advances and Applications

3-Morpholinone, 6-(methoxymethyl)-6-methyl- (CAS: 1861379-79-4) is a specialized morpholinone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

The synthesis of 3-Morpholinone, 6-(methoxymethyl)-6-methyl- has been optimized in recent research to improve yield and purity. Advanced techniques such as multi-step organic synthesis and catalytic methods have been employed to achieve high efficiency. Notably, the incorporation of the methoxymethyl and methyl groups at the 6-position of the morpholinone ring has been shown to enhance the compound's stability and bioavailability, making it more suitable for pharmaceutical applications.

In terms of biological activity, preliminary studies have demonstrated that 3-Morpholinone, 6-(methoxymethyl)-6-methyl- exhibits notable inhibitory effects on specific enzymatic targets. For instance, it has been investigated as a potential modulator of kinases and proteases, which are critical in various disease pathways. The compound's ability to interact with these targets suggests its utility in developing treatments for conditions such as cancer, inflammatory diseases, and neurodegenerative disorders.

Mechanistic studies have further elucidated the compound's mode of action. Structural-activity relationship (SAR) analyses indicate that the methoxymethyl and methyl substitutions play a crucial role in binding affinity and selectivity. Computational modeling and in vitro assays have provided insights into the compound's interaction with target proteins, highlighting its potential as a lead compound for further optimization.

Recent advancements also include the exploration of 3-Morpholinone, 6-(methoxymethyl)-6-methyl- in combination therapies. Researchers have investigated its synergistic effects with existing drugs, aiming to enhance therapeutic efficacy and overcome resistance mechanisms. These studies have shown promising results, particularly in oncology, where the compound has been tested in combination with standard chemotherapeutic agents.

Despite these advancements, challenges remain in the development of 3-Morpholinone, 6-(methoxymethyl)-6-methyl- as a therapeutic agent. Issues such as pharmacokinetics, toxicity profiles, and scalable synthesis need to be addressed in future research. Ongoing studies are focused on optimizing these parameters to facilitate clinical translation.

In conclusion, 3-Morpholinone, 6-(methoxymethyl)-6-methyl- (CAS: 1861379-79-4) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural properties, combined with its biological activity, make it a valuable candidate for further investigation. Continued research efforts are expected to unlock its full potential, paving the way for novel therapeutic applications.